Cas no 952402-29-8 (6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbonitrile)
952402-29-8 structure
Product Name:6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbonitrile
CAS No:952402-29-8
MF:C12H14N2O3S
MW:266.316161632538
CID:1985347
PubChem ID:58994188
Update Time:2025-04-21
6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbonitrile
- LogP
- 1-(3-hydroxy-propyl)-5-(3-methyl-thiophen-2-yl)-1H-pyrimidine-2,4-dione
- 6-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine-2-carbonitrile
- SB60215
- 1-(3-hydroxypropyl)-5-(3-methylthiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
- SCHEMBL3561026
- 1-(3-Hydroxypropyl)-5-(3-methylthiophen-2-yl)pyrimidine-2,4(1H,3H)-dione
- 952402-29-8
- YEELPNNCMZJRJG-UHFFFAOYSA-N
-
- Inchi: 1S/C12H14N2O3S/c1-8-3-6-18-10(8)9-7-14(4-2-5-15)12(17)13-11(9)16/h3,6-7,15H,2,4-5H2,1H3,(H,13,16,17)
- InChI Key: YEELPNNCMZJRJG-UHFFFAOYSA-N
- SMILES: S1C=CC(C)=C1C1C(NC(N(C=1)CCCO)=O)=O
Computed Properties
- Exact Mass: 266.07251349Da
- Monoisotopic Mass: 266.07251349Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 97.9Ų
6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbonitrile Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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